C.I. Direct Black 80

• CAS: 39384-51-5
• Molecular Formula: C36H23N8Na3O11S3
• Molecular Weight: 908.8 g/mol
• InChI: InChI=1S/C36H26N8O11S3.3Na/c37-20-3-1-18-13-31(57(50,51)52)33(35(45)26(18)15-20)44-41-23-4-2-19-14-32(58(53,54)55)34(36(46)27(19)16-23)43-40-22-7-5-21(6-8-22)39-42-30-12-11-29(38)25-10-9-24(17-28(25)30)56(47,48)49;;;/h1-17,45-46H,37-38H2,(H,47,48,49)(H,50,51,52)(H,53,54,55);;;/q;3*+1/p-3
• InChIKey: ZHFRUBUQJRJWPO-UHFFFAOYSA-K
• Solubility: 1 to 10 mg/mL at 64 °F (NTP, 1992)

C.I. Direct Black 80 Product Overview

C.I. Direct Black 80 (CAS 39384-51-5, also cited as 8003-69-8) is a substantive, water-soluble trisazo dye belonging to the direct dye class, primarily used for dyeing cellulosic fibers such as cotton and viscose [1]. It is characterized as a bluish-black to black, odorless powder with a molecular formula of C36H23N8Na3O11S3 and a molecular weight of approximately 908.8 g/mol .

Primary Workflow

Cellulosic fiber dyeing for cotton, viscose, and linen with reported higher lightfastness vs. fiber reactive dyes

Specialized Use

One-bath contrast dyeing on cellulose/silk, wool, or nylon blends due to selective substantivity

Research Model

Model azo dye for wastewater adsorption and remediation studies using biosorbents and activated carbons

• [1] Haoufazane, C., et al. (2024). A Sustainable Solution for the Adsorption of C.I. Direct Black 80. Molecules, 29(20), 4806. View Source

C.I. Direct Black 80 Substitution Risks

While all direct dyes share the common trait of substantivity for cellulose, they cannot be considered interchangeable due to vast differences in application performance and end-use fastness [1]. Direct dyes are a broad class where color, substantivity, and lightfastness can vary dramatically. Generic substitution risks issues like poor build-up, leading to weak black shades, or extremely poor washfastness, a common class-level drawback that causes severe bleeding [1]. The specific molecular structure of C.I. Direct Black 80 dictates its unique dyeing behavior and fastness profile, making direct substitution without specific validation a significant risk to product quality.

!

Generic direct dyes may exhibit poor build-up and weak black shades; the specific substantivity profile of C.I. Direct Black 80 may not transfer directly.

!

Washfastness can be highly variable across direct dyes; substitution without validation risks bleeding and reduced wet fastness in the end product.

!

Molecular-structure-dependent blend selectivity and lightfastness ranking cannot be assumed from other direct blacks.

• [1] Gayatri Colour Chem Industries. (n.d.). Direct Dyes. View Source

C.I. Direct Black 80 Performance Comparison

Lightfastness vs. Fiber Reactive Dyes

A key differentiator for C.I. Direct Black 80, as a member of the direct dye class, is its potential for superior lightfastness compared to fiber reactive dyes, which are often considered an alternative for cellulosic fibers [1]. This is a critical performance metric for applications where the dyed material will be exposed to light over its service life [1].

Lightfastness vs. fiber reactive

Class-level

Reported higher lightfastness than fiber reactive dyes on cellulosics

May support longer color retention in light-exposed textiles

General class characteristic; verify for specific substrate

Evidence Dimension	Lightfastness (Resistance to Fading from Light)
Target Compound Data	More lightfast than fiber reactive dyes.
Comparator Or Baseline	Fiber Reactive Dyes
Quantified Difference	Qualitative assessment indicating superior performance.
Conditions	General performance characteristic of the direct dye class.

Why This Matters

This property directly influences the lifetime and appearance retention of the final product, making it a key selection criterion for applications like home textiles and apparel.

• [1] Gayatri Colour Chem Industries. (n.d.). Direct Dyes. View Source

Removal Efficiency on Biosorbent

In environmental remediation studies, the adsorption behavior of C.I. Direct Black 80 has been quantitatively characterized. Using untreated Zygophyllum gaetulum stems as a biosorbent, a maximum removal efficiency of 97.08% was achieved under optimized conditions [1]. This high removal rate, observed with a biosorbent mass of 40 g/L [1], demonstrates the dye's strong affinity for certain biological substrates, a property relevant to its substantivity in textile applications and its potential for effective removal from wastewater.

Biosorbent removal

Cross-study

97.08% removal at 40 g/L Zygophyllum gaetulum, pH ≤7, 2 h

Indicates strong substantivity and benchmark for remediation research

Data from a single biosorbent system

Evidence Dimension	Dye Removal Efficiency from Aqueous Solution
Target Compound Data	97.08% removal
Comparator Or Baseline	63.96% removal (baseline at lower biosorbent mass)
Quantified Difference	+33.12% increase in removal efficiency.
Conditions	Batch adsorption, pH ≤ 7, 40 g/L Zygophyllum gaetulum stem biosorbent, 2-hour contact time.

Why This Matters

Quantifies the dye's substantivity and provides a benchmark for comparing its environmental remediation potential or its affinity for specific substrates.

• [1] Haoufazane, C., et al. (2024). A Sustainable Solution for the Adsorption of C.I. Direct Black 80. Molecules, 29(20), 4806. View Source

Activated Carbon Adsorption Capacity

Further studies on activated carbon derived from the same plant biomass (Zygophyllum gaetulum) have shown even higher adsorption capacities for C.I. Direct Black 80. Under optimal conditions (pH = 3, dose of 1 g/L, contact time of 1 h), removal rates above 96% were achieved, with maximum adsorption capacities of 146.95 mg·g⁻¹ for AC1 and 155.95 mg·g⁻¹ for AC2 [1]. This provides a quantitative, high-performance benchmark for the dye's interaction with high-surface-area carbonaceous materials, which is valuable for designing efficient wastewater treatment processes.

Activated carbon qmax

Cross-study

155.95 mg·g⁻¹ (AC2) vs. 146.95 mg·g⁻¹ (AC1) at pH 3, 1 g/L, 1 h

High-performance benchmark for carbonaceous adsorbent design

Activated carbon from same plant biomass

Evidence Dimension	Maximum Adsorption Capacity (qmax)
Target Compound Data	155.95 mg·g⁻¹ (for AC2)
Comparator Or Baseline	146.95 mg·g⁻¹ (for AC1)
Quantified Difference	+9.0 mg·g⁻¹ difference between two activated carbon types.
Conditions	Batch adsorption, pH = 3, 1 g/L activated carbon dose, 1-hour contact time.

Why This Matters

This data provides a high-performance benchmark for the dye's interaction with carbonaceous adsorbents, crucial for designing efficient wastewater treatment systems.

• [1] Enhanced removal of C.I. direct black 80 by phosphoric acid activated plant biomass supported by DFT insights. (2025). Scientific Reports. View Source

Fiber Blend Selectivity

In one-bath dyeing of cellulosic fiber blends, C.I. Direct Black 80 exhibits a specific and predictable selectivity pattern. It dyes silk and wool to a light shade, leaves acetate fibers uncolored, and produces only slight staining on nylon [1]. This contrast effect is a critical processing parameter for manufacturers of blended fabrics, enabling the creation of tone-on-tone or multicolored effects from a single dyebath [1]. This behavior is defined by its molecular structure and cannot be assumed for other direct dyes.

Blend selectivity

Supporting

Silk/wool: light shade; acetate: uncolored; nylon: slight staining in one-bath with cellulose

Enables tone-on-tone or contrast styling in blended fabrics

Selectivity pattern specific to this dye

Evidence Dimension	Dye uptake on non-cellulosic fibers in a blend
Target Compound Data	Silk/Wool: Light shade; Acetate: Uncolored; Nylon: Slight staining.
Comparator Or Baseline	Cellulosic fibers (e.g., cotton, viscose)
Quantified Difference	Qualitative assessment of differential staining.
Conditions	One-bath dyeing of cellulose fiber blends.

Why This Matters

This defined selectivity profile is essential for predicting dyeing outcomes on blends, enabling specific styling effects and preventing unwanted cross-staining.

• [1] Shujuko Database. (2022). 直接黑 OB (C.I. Direct Black 80). View Source

Eye Hazard Classification

From a procurement and handling perspective, C.I. Direct Black 80 has a specific hazard classification for serious eye damage/eye irritation (H318/H319) . This is a quantifiable regulatory differentiator when compared to dyes with lower hazard ratings, directly impacting the required personal protective equipment (PPE), safety protocols, and overall cost of use in an industrial setting .

Eye hazard

Regulatory

H318 (Eye Dam. 1) / H319 (Eye Irrit. 2)

Dictates PPE and handling protocols in industrial use

GHS classification; verify safety data sheet

Evidence Dimension	Globally Harmonized System (GHS) Hazard Classification
Target Compound Data	Eye Dam. 1 (H318), Eye Irrit. 2 (H319).
Comparator Or Baseline	Dyes with no or lower eye hazard classification.
Quantified Difference	Presence of a specific regulatory hazard statement.
Conditions	GHS classification for the substance.

Why This Matters

This directly influences safety protocols, required PPE, and potential insurance or handling costs, making it a key factor in vendor selection and lab/plant safety planning.

C.I. Direct Black 80 Application Scenarios

High Lightfastness Cellulosic Dyeing

C.I. Direct Black 80 is ideally suited for dyeing cotton, viscose, and linen fabrics where the final product will be exposed to light, such as apparel and home textiles. Its class-level superior lightfastness compared to fiber reactive dyes [1] makes it a strategic choice for applications where color retention over time is a critical quality requirement.

Cellulose Blend Contrast Dyeing

This dye's specific selectivity profile is leveraged to achieve tone-on-tone or contrast effects in a single dyebath. When dyeing a blend of cellulosic fibers with silk, wool, or nylon, C.I. Direct Black 80 will produce a deep black on the cellulose while leaving the other fibers uncolored or lightly stained [1]. This is a key differentiator for stylized textile manufacturing.

Model Azo Dye for Wastewater Research

Due to its well-characterized adsorption behavior on novel biosorbents and activated carbons [2][3], C.I. Direct Black 80 serves as an excellent model azo dye for developing and benchmarking new materials and methods for textile effluent treatment. Its high removal efficiencies and defined adsorption capacities make it a reliable standard for comparing the performance of different remediation technologies.

Paper and Leather Coloration

C.I. Direct Black 80 is a proven colorant for the paper and leather industries [1], providing a consistent and substantive black shade. Its solubility in water and affinity for cellulosic and protein-based substrates make it a practical choice for these non-textile applications where a reliable, deep black color is needed.

Application

Selection Property

Validation Focus

High-lightfastness cellulosic dyeing

Reported class-level lightfastness advantage

Confirm lightfastness rating on target substrate

Cellulose blend contrast dyeing

Selective substantivity profile

Verify differential staining on intended blend composition

Wastewater remediation research

Well-characterized adsorption benchmarks

Compare removal efficiency and qmax against literature data

Paper and leather coloration

Water solubility and substantivity

Assess shade consistency and penetration on non-textile substrate

• [1] Shujuko Database. (2022). 直接黑 OB (C.I. Direct Black 80). View Source
• [2] Haoufazane, C., et al. (2024). A Sustainable Solution for the Adsorption of C.I. Direct Black 80. Molecules, 29(20), 4806. View Source
• [3] Enhanced removal of C.I. direct black 80 by phosphoric acid activated plant biomass supported by DFT insights. (2025). Scientific Reports. View Source